Cas no 4504-12-5 (4-Isoxazolecarboxylic acid, 2,5-dihydro-5-oxo-2-phenyl-, ethyl ester)

4-Isoxazolecarboxylic acid, 2,5-dihydro-5-oxo-2-phenyl-, ethyl ester structure
4504-12-5 structure
Product Name:4-Isoxazolecarboxylic acid, 2,5-dihydro-5-oxo-2-phenyl-, ethyl ester
CAS No:4504-12-5
MF:C12H11NO4
MW:233.220043420792
CID:1516576
PubChem ID:11746543
Update Time:2025-04-21

4-Isoxazolecarboxylic acid, 2,5-dihydro-5-oxo-2-phenyl-, ethyl ester Chemical and Physical Properties

Names and Identifiers

    • 4-Isoxazolecarboxylic acid, 2,5-dihydro-5-oxo-2-phenyl-, ethyl ester
    • ethyl 5-oxo-2-phenyl-2,5-dihydroisoxazole-4-carboxaldehyde
    • Ethyl 5-oxo-2-phenyl-1,2-oxazole-4-carboxylate
    • SCHEMBL4832402
    • 4504-12-5
    • DTXSID30471764
    • HBFODCHBGMCCCF-UHFFFAOYSA-N
    • Ethyl 5-oxo-2-phenyl-2,5-dihydroisoxazole-4-carboxylate
    • Inchi: 1S/C12H11NO4/c1-2-16-11(14)10-8-13(17-12(10)15)9-6-4-3-5-7-9/h3-8H,2H2,1H3
    • InChI Key: HBFODCHBGMCCCF-UHFFFAOYSA-N
    • SMILES: O1C(C(C(=O)OCC)=CN1C1C=CC=CC=1)=O

Computed Properties

  • Exact Mass: 233.06883
  • Monoisotopic Mass: 233.06880783g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 5
  • Heavy Atom Count: 17
  • Rotatable Bond Count: 4
  • Complexity: 344
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 2.4
  • Topological Polar Surface Area: 55.8Ų

Experimental Properties

  • PSA: 55.84
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